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Composition and Efficacy

The core of this combination is detailed in a patent, which shows that mixing fluacrypyrim with bifenazate

results in a significant synergistic effect, allowing for reduced application rates and improved control of

resistant mites [1].

The table below summarizes the key aspects of this acaricidal composition.

Aspect Description

Combination Fluacrypyrim + Bifenazate [1]

Synergistic Effect Yes; greater than the sum of individual effects [1]

Primary Target
Pests

Spider mites (Tetranychus urticae), Panonychus citri, Panonychus ulmi [1]

Example
Applications

Apples, citrus, grapes, and other crops [1]

Reported
Advantages

Reduced pesticide application rates, delayed development of mite resistance,

improved control efficacy, and long-lasting effect [1]
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Mechanism of Action

The synergy likely arises from the distinct yet complementary modes of action of the two active ingredients.

Fluacrypyrim Bifenazate

Compound

Inhibits Mitochondrial
Complex III

Inhibits Mitochondrial
Complex III

Positive Allosteric
Modulator of GABA Receptors

Disrupts Energy (ATP)
Production

Synergistic Effect:
Rapid Paralysis & Mortality

Enhances GABA-induced
Nerve Inhibition

Click to download full resolution via product page

Fluacrypyrim is classified as a Mitochondrial Complex III electron transport inhibitor at the Qo
site (IRAC Group 20) [2]. It disrupts cellular energy production.

Bifenazate is also classified as a Mitochondrial Complex III electron transport inhibitor (IRAC
Group 20) [3] [2]. Furthermore, research indicates that bifenazate and its active metabolite act as

positive allosteric modulators of GABA-gated chloride channels in mites [4]. This enhances
GABA-induced nervous system inhibition, leading to paralysis.

The combination delivers a powerful dual-strike: it simultaneously disrupts the mite's cellular energy supply

and overloads its nervous system, resulting in rapid paralysis and death [1] [4].

Experimental Data and Protocol

The Chinese patent CN102986696A provides experimental details supporting the synergy claim. The

methodology below is based on the standard insecticide testing process referenced in the patent [1].
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(Spraying infested plants)

4. Mortality Assessment
(After 48 hours)

5. Data Analysis
(Calculate Corrected

Mortality %)

6. Synergy Evaluation
(Compare observed vs.

expected mortality)
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The patent reports the following results from bioassays against Tetranychus urticae [1]:

Treatment LC₅₀ (mg/L) Toxicity Ratio

Fluacrypyrim 7.25 1.0 (baseline)

Bifenazate 2.48 2.9

Fluacrypyrim + Bifenazate 0.86 8.4

The co-toxicity coefficient for the mixture was calculated to be 192.5, which is significantly greater than

120, indicating a synergistic effect [1].

Interpretation and Considerations

For researchers, the key points to consider are:

Proven Synergy: The combination is scientifically and legally recognized for its synergistic effect,

primarily validated against spider mites in agriculture [1].
Resistance Management: This mixture is particularly valuable for managing resistant mite

populations. Combining compounds with a shared mitochondrial target and a distinct neurotoxic
action can help counter single-mechanism resistance [1] [2].

Patent as Primary Source: The most detailed experimental data is contained within the patent [1].
Further independent validation in peer-reviewed literature would strengthen the evidence base.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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